molecular formula C25H24F2N4O2S B2979956 1-benzyl-2-((4-((2,4-difluorophenyl)sulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole CAS No. 1172054-31-7

1-benzyl-2-((4-((2,4-difluorophenyl)sulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole

Cat. No. B2979956
CAS RN: 1172054-31-7
M. Wt: 482.55
InChI Key: ANPIGTDVLQVHNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-benzyl-2-((4-((2,4-difluorophenyl)sulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C25H24F2N4O2S and its molecular weight is 482.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Given the absence of direct results, we can infer that compounds with similar structural features are widely studied for their pharmacological properties, including metabolism, safety, efficacy, and mechanisms of action in human subjects. These studies contribute to our understanding of their therapeutic potential, safety profiles, and pharmacokinetics, laying the groundwork for future research into similar compounds.

Scientific Research Applications:

  • Pharmacokinetics and Metabolism

    Studies on compounds like midazolam and venetoclax provide insights into the metabolism, excretion, and disposition of drugs in humans, emphasizing the importance of understanding these aspects for drug development (Heizmann & Wh, 1981; Liu et al., 2017).

  • Therapeutic Efficacy and Safety

    Research into compounds for the treatment of conditions like cutaneous leishmaniasis and ulcerative colitis highlights the ongoing search for effective and safe therapeutic agents. These studies underscore the therapeutic potential of compounds with benzyl, piperazinyl, and imidazole groups in treating infectious and inflammatory diseases (Weinrauch, Livshin, & El-on, 1983; Fleig et al., 1988).

  • Mechanisms of Action

    Understanding the mechanisms through which these compounds exert their effects, such as through modulation of GABA(A) receptors or inhibition of specific enzymes, is crucial for developing targeted therapies. Studies on TPA023B and E3024 illustrate the scientific effort to elucidate these mechanisms, aiming to optimize therapeutic outcomes while minimizing adverse effects (Laere et al., 2008; Takeuchi et al., 2013).

Mechanism of Action

properties

IUPAC Name

1-benzyl-2-[[4-(2,4-difluorophenyl)sulfonylpiperazin-1-yl]methyl]benzimidazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H24F2N4O2S/c26-20-10-11-24(21(27)16-20)34(32,33)30-14-12-29(13-15-30)18-25-28-22-8-4-5-9-23(22)31(25)17-19-6-2-1-3-7-19/h1-11,16H,12-15,17-18H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ANPIGTDVLQVHNO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=NC3=CC=CC=C3N2CC4=CC=CC=C4)S(=O)(=O)C5=C(C=C(C=C5)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H24F2N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

482.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.